Cas no 2137596-49-5 (1H-1,2,3-Triazole-4-methanamine, α-ethyl-α-methyl-1-(3-pyrrolidinyl)-)

• Product Name: 1H-1,2,3-Triazole-4-methanamine, α-ethyl-α-methyl-1-(3-pyrrolidinyl)-
• CAS No: 2137596-49-5
• MF: C₁₀H₁₉N₅
• MW: 209.291361093521
• CID: 5267882
• Update Time: 2025-06-07

1H-1,2,3-Triazole-4-methanamine, α-ethyl-α-methyl-1-(3-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanamine, α-ethyl-α-methyl-1-(3-pyrrolidinyl)-

• Inchi： 1S/C10H19N5/c1-3-10(2,11)9-7-15(14-13-9)8-4-5-12-6-8/h7-8,12H,3-6,11H2,1-2H3
• InChI Key： BEKQRQFSQISPAF-UHFFFAOYSA-N
• SMILES： N1(C2CCNC2)C=C(C(CC)(C)N)N=N1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 371.2±52.0 °C(Predicted)
• pka: 9.33±0.10(Predicted)

Additional information on 1H-1,2,3-Triazole-4-methanamine, α-ethyl-α-methyl-1-(3-pyrrolidinyl)-

Introduction to 1H-1,2,3-Triazole-4-methanamine, α-ethyl-α-methyl-1-(3-pyrrolidinyl) and Its Applications in Modern Chemical Biology

The compound with the CAS number 2137596-49-5, identified as 1H-1,2,3-Triazole-4-methanamine, α-ethyl-α-methyl-1-(3-pyrrolidinyl), represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the triazole class, a structural motif renowned for its broad spectrum of biological activities. The presence of an α-ethyl-α-methyl substituent and a 3-pyrrolidinyl side chain endows it with unique chemical properties that make it a valuable candidate for further exploration in drug discovery and molecular medicine.

Triazoles are a class of heterocyclic compounds characterized by a three-membered ring containing two nitrogen atoms and one carbon atom. These compounds have garnered considerable attention due to their versatility in medicinal chemistry, particularly in the design of bioactive molecules. The 1H-1,2,3-Triazole-4-methanamine scaffold serves as a privileged structure, exhibiting enhanced binding affinity and selectivity towards various biological targets. The introduction of the α-ethyl-α-methyl group and the 3-pyrrolidinyl moiety further modulates its pharmacokinetic and pharmacodynamic profiles, making it an attractive scaffold for developing novel therapeutic agents.

In recent years, significant progress has been made in understanding the role of triazole derivatives in modulating biological pathways. Research has demonstrated that these compounds can interact with a wide range of targets, including enzymes, receptors, and nucleic acids. The CAS number 2137596-49-5 corresponds to a derivative that has been extensively studied for its potential applications in treating various diseases. For instance, studies have highlighted its efficacy in inhibiting key enzymes involved in inflammatory pathways, making it a promising candidate for developing anti-inflammatory drugs.

The α-ethyl-α-methyl substituent in the compound contributes to its stability and bioavailability, enhancing its suitability for therapeutic use. This modification improves the compound's metabolic profile, allowing for longer circulation times and more effective delivery to target sites. Additionally, the 3-pyrrolidinyl side chain adds another layer of complexity to its interactions with biological molecules. This moiety has been shown to enhance binding affinity by forming hydrogen bonds and hydrophobic interactions with target proteins.

One of the most compelling aspects of this compound is its potential in oncology research. Triazole derivatives have been extensively studied for their ability to inhibit tyrosine kinases and other enzymes involved in cancer cell proliferation. The specific arrangement of functional groups in 1H-1,2,3-Triazole-4-methanamine, α-ethyl-α-methyl-1-(3-pyrrolidinyl) allows it to interact with these targets with high specificity. Preclinical studies have demonstrated promising results in reducing tumor growth and inhibiting metastasis in various cancer models.

Furthermore, this compound has shown promise in treating neurological disorders. Research indicates that triazole derivatives can modulate neurotransmitter receptors and ion channels, potentially offering new treatments for conditions such as Alzheimer's disease and Parkinson's disease. The unique structural features of CAS number 2137596-49-5 enable it to cross the blood-brain barrier efficiently, which is crucial for therapeutic efficacy in neurological conditions.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The introduction of the triazole ring is typically achieved through cycloaddition reactions between azides and alkynes (Cope rearrangement), followed by functional group modifications to introduce the desired substituents. The α-ethyl-α-methyl group is often incorporated via alkylation reactions, while the 3-pyrrolidinyl moiety is introduced through nucleophilic substitution or condensation reactions.

In conclusion,1H-1,2,3-Triazole-4-methanamine, α-ethyl-α-methyl-1-(3-pyrrolidinyl) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents with applications across multiple disease areas. Ongoing research continues to uncover new mechanisms of action and potential therapeutic uses for this compound, CAS number 2137596-49-5, underscoring its importance as a tool for future drug development.